ethyl 4-({[3-allyl-4-oxo-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-5-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(2E)-4-oxo-3-prop-2-enyl-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H20N4O4S2/c1-3-10-24-17(26)15(30-20(24)23-19-21-9-11-29-19)12-16(25)22-14-7-5-13(6-8-14)18(27)28-4-2/h3,5-9,11,15H,1,4,10,12H2,2H3,(H,22,25)/b23-20+
• InChI Key: VDKWIIGZMCYUDY-BSYVCWPDSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=NC3=NC=CS3)S2)CC=C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)N(/C(=N\C3=NC=CS3)/S2)CC=C
• Molecular Formula: C20H20N4O4S2
• Molecular Weight: 444.5 g/mol

Description

Ethyl 4-({[3-allyl-4-oxo-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-5-yl]acetyl}amino)benzoate is a complex organic compound. It has a molecular weight of 306.34 and a molecular formula of C14H14N2O4S.

Synthesis Analysis

The synthesis of such compounds often involves complex chemical reactions. One possible explanation for the failure of direct coupling between the aniline and 4 is; when Quinolone ring Nitrogen was allylated this led to a loss of acidity and resultantly a loss of reactivity at the C-3 carboxylate end.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and the functional groups present. The compound has a molecular weight of 306.34 and a molecular formula of C14H14N2O4S. Other specific physical and chemical properties are not available in the retrieved data.

Mechanism of Action

The mechanism of action of this compound is not clear from the available data. It’s possible that the compound could have biological activity, as other thiazole derivatives have been found to have diverse biological activities.